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Compound of Interest

Compound Name: GSK840

Cat. No.: B10814840 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of GSK840 stock

solutions for both in vitro and in vivo experiments. GSK840 is a potent and selective inhibitor of

Receptor-Interacting Protein Kinase 3 (RIPK3), a key enzyme in the necroptosis pathway.[1][2]

[3] Accurate preparation of GSK840 solutions is critical for obtaining reliable and reproducible

experimental results.

Compound Information
Property Value Source

Molecular Weight 365.43 g/mol [1][3]

Formula C₂₁H₂₃N₃O₃ [1][3]

CAS Number 2361146-30-5 [1][3]

Appearance White to yellow solid [1]

Solubility Data
GSK840 exhibits solubility in various organic solvents. It is crucial to use high-purity, anhydrous

solvents to prepare stock solutions.
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Solvent Solubility Notes Source

DMSO ≥ 60 mg/mL

Use of newly opened,

hygroscopic DMSO is

recommended.

Ultrasonic bath and

warming to 37°C can

aid dissolution.

[1][3][4]

Methanol Soluble --- [5]

Storage and Stability
Proper storage of GSK840 in both solid and solution form is essential to maintain its chemical

integrity and biological activity.

Form
Storage
Temperature

Duration Notes Source

Solid Powder -20°C 3 years
Keep tightly

sealed.
[1][3]

In Solvent -80°C 6 months

Aliquot to avoid

repeated freeze-

thaw cycles.

[1]

In Solvent -20°C 1 month

Aliquot to avoid

repeated freeze-

thaw cycles.

[1]

Experimental Protocols
In Vitro Stock Solution Preparation (10 mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution of GSK840 in DMSO,

suitable for most cell-based assays.

Materials:
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GSK840 powder

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Calculate the required mass of GSK840:

For 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 365.43 g/mol * (1000 mg / 1 g) =

3.6543 mg

Weigh GSK840:

Carefully weigh out the calculated amount of GSK840 powder and place it into a sterile

vial.

Add DMSO:

Add the desired volume of DMSO to the vial containing the GSK840 powder.

Dissolve the compound:

Vortex the solution until the GSK840 is completely dissolved.

If dissolution is slow, gentle warming to 37°C and/or sonication in an ultrasonic bath can

be used to facilitate dissolution.[1][2][4]

Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.
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Store the aliquots at -80°C for up to 6 months or -20°C for up to 1 month.[1]

In Vitro Stock Solution Workflow

Weigh GSK840 Powder

Add Anhydrous DMSO

Vortex / Sonicate
(Warm to 37°C if needed)

Aliquot into single-use tubes

Store at -80°C or -20°C

Click to download full resolution via product page

Caption: Workflow for preparing GSK840 in vitro stock solution.

In Vivo Formulation Preparation
For animal studies, GSK840 needs to be formulated in a vehicle suitable for the chosen route

of administration. It is recommended to prepare these formulations fresh on the day of use.[1]

The following are examples of commonly used formulations.

Important: Always prepare a clear stock solution in DMSO first before adding co-solvents.[1]

This formulation is suitable for achieving a concentration of up to 4 mg/mL.[2]
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Component Percentage

DMSO 10%

PEG300 40%

Tween-80 5%

Saline 45%

Procedure (for 1 mL):

Prepare a concentrated stock solution of GSK840 in DMSO (e.g., 25 mg/mL).[1]

In a sterile tube, add 100 µL of the GSK840 DMSO stock solution.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is clear.

Add 450 µL of saline to bring the final volume to 1 mL and mix well.

This formulation can achieve a concentration of at least 2.5 mg/mL.[1]

Component Percentage

DMSO 10%

20% SBE-β-CD in Saline 90%

Procedure (for 1 mL):

Prepare a concentrated stock solution of GSK840 in DMSO (e.g., 25 mg/mL).[1]

In a sterile tube, add 100 µL of the GSK840 DMSO stock solution.

Add 900 µL of 20% SBE-β-CD in saline and mix thoroughly.

This formulation is suitable for achieving a concentration of at least 2.5 mg/mL.[1]
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Component Percentage

DMSO 10%

Corn Oil 90%

Procedure (for 1 mL):

Prepare a concentrated stock solution of GSK840 in DMSO (e.g., 25 mg/mL).[1]

In a sterile tube, add 100 µL of the GSK840 DMSO stock solution.

Add 900 µL of corn oil and mix thoroughly.

In Vivo Formulation Workflow

Prepare Concentrated
GSK840 in DMSO Stock

Add PEG300,
Tween-80, Saline

Add SBE-β-CD
in Saline Add Corn Oil

Administer Freshly Prepared

Click to download full resolution via product page

Caption: General workflow for preparing GSK840 in vivo formulations.

Mechanism of Action: Inhibition of Necroptosis
GSK840 is a specific inhibitor of RIPK3, a serine/threonine kinase that plays a crucial role in

the execution of necroptosis, a form of programmed cell death.[6][7] Necroptosis is initiated by

various stimuli, leading to the activation of RIPK3. Activated RIPK3 then phosphorylates and
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activates Mixed Lineage Kinase Domain-Like (MLKL), which oligomerizes and translocates to

the plasma membrane, leading to membrane rupture and cell death.[6][7] By inhibiting the

kinase activity of RIPK3, GSK840 blocks the downstream signaling cascade, thereby

preventing necroptotic cell death.[6][8]
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Caption: GSK840 inhibits the necroptosis pathway by targeting RIPK3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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